Cas no 1256376-94-9 (2-ethoxy-4-(2-nitroethenyl)phenol)

• Product Name: 2-ethoxy-4-(2-nitroethenyl)phenol
• CAS No: 1256376-94-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6385314
• PubChem ID: 692556
• Update Time: 2025-11-07

2-ethoxy-4-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(2-nitroethenyl)phenol
• SR-01000236201-1
• 1-(3-Ethoxy-4-hydroxyphenyl)-2-nitroethene
• EN300-1856813
• 2-ethoxy-4-[(e)-2-nitroethenyl]phenol
• NSC122821
• CS-0365375
• 90922-85-3
• Cambridge id 6510918
• AKOS001724436
• 1256376-94-9
• NSC-122821
• CHEMBL1269647
• 2-Ethoxy-4-(2-nitrovinyl)phenol
• 2-ETHOXY-4-[(1E)-2-NITROETHENYL]PHENOL
• SCHEMBL16921270
• SR-01000236201
• (E)-2-ethoxy-4-(2-nitrovinyl)phenol

• Inchi： 1S/C10H11NO4/c1-2-15-10-7-8(3-4-9(10)12)5-6-11(13)14/h3-7,12H,2H2,1H3/b6-5+
• InChI Key： GAJIQLKTZKVZAJ-AATRIKPKSA-N
• SMILES： O(CC)C1C(=CC=C(/C=C/[N+](=O)[O-])C=1)O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-ethoxy-4-(2-nitroethenyl)phenol

Exploring the Properties and Applications of 2-ethoxy-4-(2-nitroethenyl)phenol (CAS No. 1256376-94-9)

2-ethoxy-4-(2-nitroethenyl)phenol (CAS No. 1256376-94-9) is a specialized organic compound that has garnered attention in various research and industrial applications due to its unique chemical structure. This compound features an ethoxy group and a nitroethenyl moiety attached to a phenolic ring, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in its potential uses, particularly in the fields of pharmaceuticals, agrochemicals, and material science.

The molecular formula of 2-ethoxy-4-(2-nitroethenyl)phenol is C₁₀H₁₁NO₄, with a molecular weight of 209.20 g/mol. Its structure combines the reactivity of a phenol with the electron-withdrawing properties of the nitro group, which can influence its behavior in chemical reactions. This compound is often explored for its role in cross-coupling reactions and as a precursor for more complex molecules. Its solubility in organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO) makes it suitable for laboratory and industrial processes.

One of the key areas of interest for 2-ethoxy-4-(2-nitroethenyl)phenol is its potential application in drug discovery. The presence of the nitroethenyl group allows for further functionalization, making it a valuable building block for bioactive molecules. Recent studies have highlighted its utility in designing antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for novel therapeutic solutions. Additionally, its structural features make it a candidate for fluorescence probes and sensor materials, which are critical in diagnostic and imaging technologies.

In the agrochemical sector, 2-ethoxy-4-(2-nitroethenyl)phenol has been investigated for its role in developing pesticides and herbicides. The nitro group can enhance the bioactivity of these compounds, offering improved efficacy against pests and weeds. This aligns with the global trend toward sustainable agriculture and the need for environmentally friendly solutions. Researchers are also exploring its use in plant growth regulators, which could contribute to higher crop yields and food security.

The compound's relevance extends to material science, where it serves as a precursor for polymeric materials and advanced coatings. Its ability to undergo polymerization reactions makes it a candidate for creating high-performance polymers with applications in electronics, adhesives, and protective coatings. The ethoxy and nitroethenyl groups provide sites for further modification, enabling the design of materials with tailored properties.

From a market perspective, the demand for 2-ethoxy-4-(2-nitroethenyl)phenol is expected to grow, driven by its diverse applications and the increasing focus on green chemistry. Manufacturers are investing in scalable synthesis methods to meet the needs of pharmaceutical and agrochemical industries. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, as these methods align with the push for energy-efficient processes.

In conclusion, 2-ethoxy-4-(2-nitroethenyl)phenol (CAS No. 1256376-94-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with its applicability in drug development, agrochemicals, and advanced materials, make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing global challenges in health, agriculture, and technology.